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Compound of Interest

Compound Name: Antibacterial agent 125

Cat. No.: B10857254 Get Quote

Essential Safety and Handling Guide for
Antibacterial Agent 125
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Antibacterial Agent 125 in a laboratory setting. Adherence to

these guidelines is crucial for ensuring the safety of researchers, scientists, and drug

development professionals.

Chemical and Physical Properties

A summary of the key quantitative data for Antibacterial Agent 125 is presented below.
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Property Value

CAS Number 1274611-43-6

Molecular Formula C15H11ClN2O

Molecular Weight 270.71 g/mol

Purity >98% (HPLC)

Solubility
In Vitro: DMSO : 250 mg/mL (923.50 mM;

Ultrasonic (<60°C))

Storage (In solvent)
-80°C for 6 months; -20°C for 1 month (protect

from light)

Source: MedChemExpress Safety Data Sheet[1], MOLNOVA Product Information[2]

While Antibacterial Agent 125 is not classified as a hazardous substance or mixture, it is

imperative to follow standard laboratory safety practices to minimize any potential risks.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Antibacterial Agent 125 to prevent direct contact and inhalation.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Nitrile or Latex Gloves

Powder-free gloves are

recommended to avoid

contamination of the work

area.[3] Change gloves every

30 to 60 minutes or

immediately if they become

damaged or contaminated.[3]

For added protection,

especially when handling stock

solutions, consider wearing

double gloves.[3]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Provides a barrier against

accidental splashes.[3]

Body Protection Laboratory Coat

A buttoned lab coat protects

the skin and personal clothing

from contamination.[4][5]

Respiratory Protection N95 or N100 Particle Mask

Recommended when handling

the powdered form of the

agent to prevent inhalation of

fine dust particles.[3][6]

Experimental Protocols: Step-by-Step Handling and
Disposal
Operational Plan: Safe Handling Workflow

This workflow outlines the procedural steps for safely handling Antibacterial Agent 125 from

initial preparation to the conclusion of an experiment.

Preparation:
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Before handling, ensure that the laboratory is equipped with an accessible safety shower

and eye wash station.[1]

Disinfect the work area with a 70% ethanol or 10% bleach solution before and after use.[7]

Don the appropriate personal protective equipment as detailed in the table above.

When weighing the powdered form of the agent, do so in an area with appropriate exhaust

ventilation, such as a chemical fume hood, to avoid the formation of dust and aerosols.[1]

Solution Preparation:

Use a properly calibrated balance for accurate measurement.

When dissolving the agent in a solvent, add the powder to the liquid to minimize splashing.

Cap all containers securely when not in use to prevent spills and evaporation.[8]

During Experimentation:

Handle all solutions containing Antibacterial Agent 125 with care to avoid spills and the

creation of aerosols.[5]

Clearly label all containers with the name of the agent, concentration, and date.

Do not eat, drink, or smoke in the laboratory.[7][9]

Wash hands thoroughly with disinfectant soap after handling the agent and before leaving

the laboratory.[7]

Disposal Plan: Waste Management

Proper disposal of antibacterial waste is critical to prevent environmental contamination and the

development of antimicrobial resistance.[10]

Solid Waste:

Contaminated materials such as gloves, pipette tips, and paper towels should be placed in

a designated biohazard waste container.[11]
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Liquid Waste:

Stock solutions of Antibacterial Agent 125 are considered hazardous chemical waste

and should be collected in a designated, approved container for chemical waste.[12]

Do not pour stock solutions or unused media containing the agent down the drain.[12]

For media containing Antibacterial Agent 125 that has been used for cell culture, it

should be treated as chemical waste.[12] Autoclaving may not be sufficient to degrade the

antibiotic and is not a recommended method for disposal of stock solutions.[12]

Sharps:

Needles, syringes, and other sharp objects contaminated with the agent must be disposed

of in a puncture-resistant sharps container.[11]

Final Disposal:

All waste should be disposed of in accordance with institutional and local environmental

regulations. Consult your institution's Environmental Health and Safety (EHS) department

for specific guidelines.[10][12]

Visualized Workflow for Safe Handling
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Antibacterial Agent 125.
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Safe Handling Workflow for Antibacterial Agent 125
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Caption: Procedural workflow for the safe handling of Antibacterial Agent 125.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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